Cas no 2639409-38-2 (4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid)

• Product Name: 4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid
• CAS No: 2639409-38-2
• MF: C₂₈H₂₃NO₄S
• MW: 469.55152630806
• CID: 6032553
• PubChem ID: 165901251
• Update Time: 2025-11-01

4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid
• EN300-6737563
• 2639409-38-2

• Inchi： 1S/C28H23NO4S/c1-16-11-12-18(13-17(16)2)24-15-34-26(25(24)27(30)31)29-28(32)33-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23H,14H2,1-2H3,(H,29,32)(H,30,31)
• InChI Key： LODHZRPYQBPFFX-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 469.13477939g/mol
• Monoisotopic Mass: 469.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 104Ų

Additional information on 4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid

Comprehensive Analysis of 4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid (CAS No. 2639409-38-2)

The compound 4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid (CAS No. 2639409-38-2) is a highly specialized organic molecule with significant applications in pharmaceutical research and material science. Its unique structure, featuring a thiophene core modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in designing novel bioactive molecules.

In recent years, the demand for Fmoc-protected amino acids and derivatives like 4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid has surged, driven by advancements in bioconjugation techniques and targeted drug delivery systems. This compound's carboxylic acid functionality allows for further functionalization, making it a versatile building block in medicinal chemistry. Its CAS No. 2639409-38-2 is often queried in scientific databases, reflecting its importance in high-impact research areas such as cancer therapeutics and enzyme inhibition studies.

The thiophene ring in this molecule contributes to its electronic properties, which are critical for applications in organic electronics and optoelectronic materials. With the growing interest in sustainable chemistry, researchers are exploring eco-friendly synthesis routes for such compounds. Questions like "How to synthesize Fmoc-protected thiophene derivatives?" or "What are the applications of CAS 2639409-38-2 in drug discovery?" are commonly searched, highlighting the compound's relevance in modern scientific inquiry.

From a structural perspective, the 3,4-dimethylphenyl moiety enhances the compound's lipophilicity, which is advantageous for improving cell membrane permeability in drug candidates. This feature aligns with current trends in ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a hot topic in pharmaceutical R&D. Additionally, the Fmoc group provides stability during synthetic processes, addressing challenges in peptide chain elongation—a frequent pain point for chemists.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid, ensuring purity and consistency for research use. The compound's CAS No. 2639409-38-2 serves as a unique identifier in regulatory documentation and commercial catalogs, facilitating procurement for laboratories worldwide. As the scientific community prioritizes reproducibility and data integrity, precise compound identification has never been more critical.

In conclusion, 4-(3,4-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid represents a convergence of synthetic utility and biomedical potential. Its multifaceted applications—from peptide therapeutics to material science—underscore why it remains a subject of intense study. For researchers navigating the complexities of structure-activity relationships (SAR) or molecular design, this compound offers a robust platform for innovation.